Cas no 158949-35-0 (1H-Azepine-1-methanimine,hexahydro-)
158949-35-0 structure
Product Name:1H-Azepine-1-methanimine,hexahydro-
CAS No:158949-35-0
MF:C7H14N2
MW:126.199461460114
CID:109058
PubChem ID:22166435
Update Time:2025-04-18
1H-Azepine-1-methanimine,hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-methanimine,hexahydro-
- 1H-Azepine,hexahydro-1-(iminomethyl)-(9CI)
- azepan-1-ylmethanimine
- 158949-35-0
- SCHEMBL10374846
-
- Inchi: 1S/C7H14N2/c8-7-9-5-3-1-2-4-6-9/h7-8H,1-6H2
- InChI Key: LWGPZAAXAKOAAJ-UHFFFAOYSA-N
- SMILES: N1(C=N)CCCCCC1
Computed Properties
- Exact Mass: 126.115698455g/mol
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 82.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 27.1Ų
1H-Azepine-1-methanimine,hexahydro- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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